CID 78062182

• Molecular Formula: Ga2La
• Molecular Weight: 278.35 g/mol
• InChI: InChI=1S/2Ga.La
• InChI Key: SHQAGGCOCXXLSX-UHFFFAOYSA-N
• Canonical SMILES: [Ga].[Ga].[La]

Description

CID 78062182 is a chemical compound identified in the context of essential oil analysis and isolation. Its structure (Figure 1A) and characterization were achieved via gas chromatography-mass spectrometry (GC-MS), as demonstrated in a 2024 study analyzing vacuum-distilled fractions of Citrus essential oil (CIEO) . The compound exhibits distinct chromatographic retention behavior and mass spectral fragmentation patterns, with its content varying across distillation fractions (Figure 1C-D) .

Preparation Methods

The synthesis of CID 78062182 involves several steps, including specific reaction conditions and reagents. The synthetic routes typically involve the use of organic solvents and catalysts to facilitate the reactions. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

CID 78062182 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different oxidized forms of the compound, while substitution reactions may result in the replacement of specific functional groups.

Scientific Research Applications

CID 78062182 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it may be used to study cellular processes and molecular interactions. In medicine, it has potential therapeutic applications, including as a drug candidate for treating specific diseases. In industry, it may be used in the production of materials or as a component in various industrial processes.

Mechanism of Action

The mechanism of action of CID 78062182 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context in which the compound is used. For example, it may inhibit or activate specific enzymes, receptors, or signaling pathways, leading to changes in cellular function and behavior.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Oscillatoxin Derivatives

CID 78062182 shares structural homology with oscillatoxin derivatives, a class of marine cyanobacterial metabolites (Figure 1 in ). These compounds are characterized by polyketide backbones with functional modifications such as methylation and hydroxylation. Key comparisons include:

Table 1: Structural and Physicochemical Comparison

Compound (CID)	Molecular Formula	Molecular Weight	Key Substituents	Source/Application
This compound	Not explicitly provided*	-	Likely polyketide backbone	Citrus essential oil
Oscillatoxin D (101283546)	Undisclosed	-	Hydroxyl, cyclic ether moieties	Marine cyanobacteria
30-Methyl-oscillatoxin D (185389)	Undisclosed	-	Methyl group at C-30	Synthetic/derivative study
Oscillatoxin E (156582093)	Undisclosed	-	Epoxide functionalization	Marine natural product

*Note: Full structural details for this compound are pending further publication.

Functional and Analytical Comparisons

• Chromatographic Behavior : this compound was isolated via vacuum distillation of CIEO, with its elution profile optimized for purity . In contrast, oscillatoxin derivatives are typically purified using reverse-phase HPLC due to their polar functional groups .
• Spectroscopic Identification : this compound was characterized using GC-MS (Figure 1B, D) , whereas oscillatoxins often require advanced techniques like NMR and high-resolution MS due to their complex stereochemistry .
• Bioactivity : Oscillatoxins exhibit cytotoxicity and ion channel modulation , while this compound’s biological activity is yet to be elucidated.

Methodological Considerations

Comparative studies rely on robust analytical protocols:

• GC-MS : Critical for resolving this compound’s volatility and thermal stability .
• Distillation Efficiency : this compound’s enrichment in specific CIEO fractions (Figure 1C) suggests unique physicochemical properties compared to oscillatoxins, which are often extracted via solvent partitioning .